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Compound of Interest

Compound Name: 2-[2-(Aminomethyl)phenyl]ethanol

Cat. No.: B146949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-[2-
(Aminomethyl)phenyl]ethanol, a substituted phenylethanol derivative. It details the

compound's chemical identity, including its IUPAC name and CAS number. While specific

experimental data, biological activities, and detailed protocols for this exact compound are not

extensively available in publicly accessible literature, this guide summarizes relevant

information on closely related compounds to offer potential insights. This document is intended

to serve as a foundational resource for researchers and professionals in drug development and

chemical synthesis.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b146949?utm_src=pdf-interest
https://www.benchchem.com/product/b146949?utm_src=pdf-body
https://www.benchchem.com/product/b146949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name
2-[2-

(aminomethyl)phenyl]ethanol
PubChem

CAS Number 125593-25-1 PubChem

Molecular Formula C₉H₁₃NO PubChem

Canonical SMILES C1=CC=C(C=C1CC(N)O) PubChem

InChI Key
BQJCRGMLPYFALE-

UHFFFAOYSA-N
PubChem

Synthesis and Methodologies
Detailed experimental protocols for the synthesis of 2-[2-(Aminomethyl)phenyl]ethanol are

not readily available in the reviewed literature. However, synthetic routes for structurally similar

compounds, such as 2-amino-1-phenylethanol, have been described. One common method

involves the ring-opening of a substituted styrene oxide.

Example: Synthesis of a Related Compound (2-amino-1-
phenylethanol)
A general procedure for the synthesis of 2-amino-1-phenylethanol from 2-phenyloxirane

(styrene oxide) involves the following steps:

Reaction Initiation: 2-phenyloxirane is dissolved in an anhydrous solvent such as

tetrahydrofuran (THF).

Nucleophilic Attack: A nitrogen-containing nucleophile, for example, sodium

bis(trimethylsilyl)amide, is added to the solution at a controlled temperature (e.g., 0-5 °C).

Reaction Progression: The mixture is allowed to warm to room temperature and stirred for an

extended period (e.g., 20 hours) to ensure the completion of the reaction.

Quenching: The reaction is quenched by the addition of water.
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Purification: The final product is purified from the reaction mixture using techniques such as

extraction and column chromatography.

Logical Workflow for a Potential Synthesis of 2-[2-(Aminomethyl)phenyl]ethanol:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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